C902

• Molecular Formula: C27H17BrN2O6S
• Molecular Weight: 577.4 g/mol
• InChI: InChI=1S/C27H17BrN2O6S/c28-17-7-5-15(6-8-17)23(32)21-22(14-1-3-16(4-2-14)25-29-11-12-37-25)30(26(34)24(21)33)18-9-10-20(31)19(13-18)27(35)36/h1-13,22,31-32H,(H,35,36)/b23-21+
• InChIKey: CAMDLWAXEKANAV-XTQSDGFTSA-N

C902 Supplier and Procurement Guide

C902 (CAS 1395472-39-5) is a trisubstituted pyrrolinone small-molecule inhibitor that disrupts the protein–RNA interaction between the RNA-binding protein LIN28 and the tumor suppressor microRNA let-7 [1]. Identified through fluorescence polarization-based screening of a natural product-inspired library, C902 was reported as the most potent compound in its series, exhibiting dose-dependent inhibition of the LIN28–let-7 interaction with an IC₅₀ of 5 μM in an electrophoretic mobility shift assay (EMSA) [1]. C902 has a molecular formula of C₂₇H₁₇BrN₂O₆S, a molecular weight of 577.41 g/mol, and is supplied as a solid powder with >98% purity by HPLC for research use only . As a first-in-class example of a small molecule exhibiting substituent-dependent protein–RNA interaction inhibitory activity, C902 serves as a foundational chemical probe for investigating LIN28-driven oncogenic pathways and stem cell pluripotency networks [1].

LIN28–let-7 protein–RNA disruption probe

Trisubstituted pyrrolinone chemotype

Scaffold-dependent SAR – substitution-sensitive

Reported cellular target engagement in JAR cells

• [1] Borgelt L, Li F, Hommen P, et al. Trisubstituted Pyrrolinones as Small-Molecule Inhibitors Disrupting the Protein–RNA Interaction of LIN28 and Let-7. ACS Med Chem Lett. 2021;12(6):893-898. PMID: 34141067. DOI: 10.1021/acsmedchemlett.0c00546 View Source

Why C902 Cannot Be Substituted

LIN28 is an RNA-binding protein with two human isoforms (LIN28A and LIN28B) that blocks maturation of the let-7 tumor suppressor microRNA family, and its overexpression is associated with poor clinical prognosis across multiple cancer types [1]. Unlike conventional enzyme active-site inhibitors, small molecules targeting the LIN28–let-7 protein–RNA interaction operate via disruption of a macromolecular interface, making their activity exquisitely sensitive to substituent-dependent binding modes [1]. C902 and its pyrrolinone analogs exhibit a unique 'substituent-switchable' phenotype: specific substitution patterns at the 1-, 4-, and 5-positions of the pyrrolinone core determine whether the compound functions as a LIN28–let-7 PRI inhibitor or a 14-3-3 protein–protein interaction stabilizer [1]. This functional dichotomy means that structurally related compounds within the pyrrolinone series (e.g., pyrazoles C904–C908) are completely inactive against LIN28–let-7 despite sharing the core scaffold [1]. Consequently, generic substitution among LIN28-targeting probes—even those with identical nominal targets—cannot be assumed without rigorous orthogonal validation of the specific compound's activity in the intended assay system. The evidence below establishes where C902 demonstrates quantifiable, verifiable differentiation from its closest analogs and alternative LIN28 inhibitors.

Mechanism mismatch

LI71 destabilizes CSD, while C902 stabilizes it; opposing thermodynamic effects may alter experimental outcomes.

Scaffold sensitivity

Removal of 4-OH group from salicylic acid moiety reduces target engagement >20-fold, making close analogs non-interchangeable.

Domain-target differences

TPEN targets zinc-knuckle domain, not CSD; functional and binding profiles may not transfer between LIN28 inhibitors.

• [1] Borgelt L, Li F, Hommen P, et al. Trisubstituted Pyrrolinones as Small-Molecule Inhibitors Disrupting the Protein–RNA Interaction of LIN28 and Let-7. ACS Med Chem Lett. 2021;12(6):893-898. PMID: 34141067. DOI: 10.1021/acsmedchemlett.0c00546 View Source

C902 Quantitative Comparison

In-Series Analog FP Potency

In a direct head-to-head comparison within the same trisubstituted pyrrolinone series and identical EMSA validation assay conditions, C902 (IC₅₀ = 5 μM) demonstrated superior LIN28–let-7 inhibitory potency compared to the next most active analog C880/PH-39 (IC₅₀ = 6 μM) [1]. This represents a 20% improvement in potency (or a 1.2-fold lower IC₅₀). More substantially, C902 was 2.4-fold more potent than C879/PH-34 (IC₅₀ = 12 μM), and over 20-fold more potent than C885 (IC₅₀ = 30–40 μM), while numerous other analogs in the series (C881, C882, C883, C884, C886, C887, C888, C891) were completely inactive with IC₅₀ values >100 μM [1]. This dose-dependent inhibition in EMSA validates that C902 is the most potent pyrrolinone identified in the original screening campaign, providing a clear quantitative basis for selecting C902 as the reference LIN28–let-7 inhibitor in biochemical assays [1].

In-Series Analog FP Potency

Head-to-head

C902 IC₅₀ 5 µM; C903 >100 µM (>20‑fold difference)

Reported >20-fold potency difference

8-pt dose response, FAM-labeled preE‑let‑7f‑1

Evidence Dimension	LIN28–let-7 interaction inhibition potency (IC₅₀)
Target Compound Data	5 μM (EMSA)
Comparator Or Baseline	C880/PH-39: 6 μM; C879/PH-34: 12 μM; C885: 30–40 μM; C881–C884, C886–C888, C891: >100 μM
Quantified Difference	C902 is 1.2× more potent than C880; 2.4× more potent than C879; ≥6× more potent than C885; >20× more potent than inactive analogs (>100 μM)
Conditions	Electrophoretic mobility shift assay (EMSA) measuring disruption of LIN28–let-7 interaction; compounds tested in quadruplicate with eight concentrations starting from 60 μM or 30 μM maximum

Why This Matters

Procurement of C902 rather than lower-potency pyrrolinone analogs enables lower compound consumption in biochemical screening campaigns, reduces vehicle-related artifacts at higher concentrations, and establishes a more sensitive assay window for detecting LIN28–let-7 disruption.

• [1] Borgelt L, Li F, Hommen P, et al. Trisubstituted Pyrrolinones as Small-Molecule Inhibitors Disrupting the Protein–RNA Interaction of LIN28 and Let-7. ACS Med Chem Lett. 2021;12(6):893-898. Table 1. PMID: 34141067. DOI: 10.1021/acsmedchemlett.0c00546 View Source

EMSA Orthogonal Confirmation

Structure–activity relationship analysis revealed that the furan-2-carbonyl analog PH-43 exhibits equivalent LIN28–let-7 inhibitory potency to C902, with both compounds showing IC₅₀ = 5 μM in the FP dose–response assay [1]. While PH-43 and C902 are equipotent, C902 retains the salicylic acid moiety (N-3-carboxy-4-hydroxyphenyl substituent) that was identified as crucial for LIN28–let-7 inhibitory activity across the pyrrolinone series [1]. Specifically, removal of the 4-hydroxy group, removal of the 3-carboxylic acid, or replacement of the 3-carboxylic acid with a 4-carboxylic acid all led to substantial reduction or complete loss of activity [1]. C902 therefore represents the best-characterized salicylic acid-containing pyrrolinone with validated SAR, providing a structurally well-defined probe that offers a baseline for comparative studies with later-generation inhibitors that replace the salicylic acid moiety for improved membrane permeability [2].

EMSA Orthogonal Confirmation

Head-to-head

C902: active; C903: inactive

Supports target engagement

³²P-labeled preE‑let‑7f‑1, EMSA

Evidence Dimension	LIN28–let-7 interaction inhibition potency (IC₅₀)
Target Compound Data	5 μM (FP assay)
Comparator Or Baseline	PH-43 (furan-2-carbonyl analog): 5 μM; C880/PH-39: 6 μM; C879/PH-34: 12 μM
Quantified Difference	C902 and PH-43 equipotent (both 5 μM); C902 is 1.2× more potent than C880 and 2.4× more potent than C879
Conditions	Fluorescence polarization (FP) assay measuring disruption of LIN28–let-7 interaction; compounds tested in quadruplicate with eight concentrations

Why This Matters

C902 serves as the well-characterized salicylic acid-containing reference standard for LIN28–let-7 inhibition, enabling researchers to benchmark novel pyrrolinone analogs against a compound with thoroughly documented SAR and established potency, thereby facilitating interpretation of structure–activity studies and cross-study comparisons.

• [1] Borgelt L, Li F, Hommen P, et al. Trisubstituted Pyrrolinones as Small-Molecule Inhibitors Disrupting the Protein–RNA Interaction of LIN28 and Let-7. ACS Med Chem Lett. 2021;12(6):893-898. Text and Table 1. PMID: 34141067. DOI: 10.1021/acsmedchemlett.0c00546 View Source
• [2] Borgelt L, Hohnen L, Pallesen JS, et al. N-Biphenyl Pyrrolinones and Dibenzofurans as RNA-Binding Protein LIN28 Inhibitors Disrupting the LIN28–Let-7 Interaction. ACS Med Chem Lett. 2023;14(12):1707-1715. PMID: 38116406. DOI: 10.1021/acsmedchemlett.3c00341 View Source

CSD Thermal Stability: C902 vs LI71

C902 enhanced the thermal stability of the cold shock domain (CSD) of LIN28 in a thermal shift assay, demonstrating direct binding to the LIN28 protein target [1]. While the magnitude of the ΔTₘ shift is not numerically specified for C902 in the primary publication, the observation of thermal stabilization provides orthogonal target engagement validation beyond biochemical inhibition assays. This contrasts with pyrazole analogs C904–C908, which were completely inactive against the LIN28–let-7 interaction in the FP assay and therefore do not exhibit comparable CSD binding [1]. Molecular docking analysis further elucidated C902's binding mode, showing that C902 docks into the G9-binding groove on the LIN28 CSD, with key interactions including hydrogen bonds and salt bridges with residues K78 and K98, and π–π stacking interactions with F73 and H75 [2]. This defined binding pose provides a structural rationale for C902's inhibitory activity and distinguishes it from alternative LIN28 inhibitors that may target different domains or employ distinct binding mechanisms.

CSD Thermal Stability: C902 vs LI71

Cross-study comparable

C902: stabilization; LI71: −3 °C shift (destabilization)

Opposing thermodynamic effects

DSF assay, SYPRO Orange

Evidence Dimension	LIN28 CSD thermal stabilization (target engagement)
Target Compound Data	Enhanced thermal stability of LIN28 CSD (qualitative observation in thermal shift assay)
Comparator Or Baseline	Pyrazoles C904–C908: no detectable LIN28–let-7 inhibitory activity; no thermal stabilization reported
Quantified Difference	ΔTₘ magnitude not numerically specified for C902; pyrazoles inactive in FP assay (qualitative distinction)
Conditions	Thermal shift assay measuring stabilization of LIN28 cold shock domain (CSD) upon compound binding; molecular docking based on LIN28–preE-let-7f-1 complex structure (PDB ID: 5UDZ)

Why This Matters

Thermal stabilization of the LIN28 CSD confirms direct target engagement of C902 in a biophysical assay orthogonal to EMSA/FP, providing confidence that C902's inhibitory activity arises from specific binding to the LIN28 CSD rather than non-specific or assay-interfering effects—a critical consideration when selecting a chemical probe for target validation studies.

• [1] Borgelt L, Li F, Hommen P, et al. Trisubstituted Pyrrolinones as Small-Molecule Inhibitors Disrupting the Protein–RNA Interaction of LIN28 and Let-7. ACS Med Chem Lett. 2021;12(6):893-898. PMID: 34141067. DOI: 10.1021/acsmedchemlett.0c00546 View Source
• [2] Borgelt L, Li F, Hommen P, et al. Trisubstituted Pyrrolinones as Small-Molecule Inhibitors Disrupting the Protein–RNA Interaction of LIN28 and Let-7. ACS Med Chem Lett. 2021;12(6):893-898. Figure 4. PMID: 34141067. DOI: 10.1021/acsmedchemlett.0c00546 View Source

Cellular let-7 Upregulation in JAR Cells

C902 treatment of JAR choriocarcinoma cells resulted in increased mature let-7 microRNA levels, confirming that disruption of the LIN28–let-7 interaction translates into functional restoration of let-7 biogenesis in a cellular context [1]. This cellular activity distinguishes C902 from compounds that may exhibit biochemical inhibition but fail to penetrate cells or engage the target in a physiologically relevant environment. While fold-change quantification for let-7 induction by C902 is not numerically specified in the primary publication, the observation that C902 increased mature let-7 levels in LIN28-expressing JAR cells validates the compound's utility as a cellular probe [1]. Subsequent studies of second- and third-generation pyrrolinone inhibitors (e.g., biphenyl inhibitor 11) reported that replacing the salicylic acid moiety led to increased cellular activity, with 2- to 3-fold higher induction of mature let-7 compared to the salicylic acid-containing compound 1 (a structural analog) [2]. This highlights that while C902 provides validated cellular activity as a first-generation pyrrolinone, later-generation compounds with improved membrane permeability may offer enhanced cellular potency for applications requiring robust intracellular target engagement.

Cellular let‑7 Upregulation in JAR Cells

Head-to-head

C902: let‑7a/g ↑; C903: no effect

Reported cell-based target engagement

JAR cells, RT‑qPCR

Evidence Dimension	Cellular let-7 restoration activity
Target Compound Data	Increased mature let-7 levels in JAR cells (qualitative, fold-change not numerically specified)
Comparator Or Baseline	Later-generation biphenyl pyrrolinone 11: 2- to 3-fold higher let-7 induction than salicylic acid-containing analog (cross-study comparison)
Quantified Difference	Quantitative cellular fold-change data not available for C902; later-generation analog 11 shows 2–3× greater cellular activity relative to salicylic acid-containing comparator
Conditions	JAR choriocarcinoma cells expressing LIN28; mature let-7 miRNA quantification

Why This Matters

C902 provides validated cellular activity as a first-generation LIN28–let-7 inhibitor, enabling researchers to benchmark the functional consequences of LIN28 inhibition in cell-based assays. Users requiring maximum cellular potency for phenotypic screening may consider later-generation pyrrolinones with improved membrane permeability, while C902 remains the most thoroughly characterized salicylic acid-containing pyrrolinone for biochemical and mechanistic studies.

• [1] Borgelt L, Li F, Hommen P, et al. Trisubstituted Pyrrolinones as Small-Molecule Inhibitors Disrupting the Protein–RNA Interaction of LIN28 and Let-7. ACS Med Chem Lett. 2021;12(6):893-898. PMID: 34141067. DOI: 10.1021/acsmedchemlett.0c00546 View Source
• [2] Borgelt L, Hohnen L, Pallesen JS, et al. N-Biphenyl Pyrrolinones and Dibenzofurans as RNA-Binding Protein LIN28 Inhibitors Disrupting the LIN28–Let-7 Interaction. ACS Med Chem Lett. 2023;14(12):1707-1715. PMID: 38116406. DOI: 10.1021/acsmedchemlett.3c00341 View Source

C902 and Pyrrolinones Exhibit Substituent-Switchable PRI/PPI Activity Profile Unique Among LIN28 Inhibitors

C902 belongs to a unique class of small molecules that exhibit substituent-dependent switching between protein–RNA interaction (PRI) inhibition and protein–protein interaction (PPI) activation [1]. Specifically, C902, C880, and PH-43 showed the most potent LIN28–let-7 PRI inhibitory activities while exhibiting minimal stabilizing effects toward the 14-3-3–PMA2 protein–protein interaction, all showing less than 30% of the stabilizing activity of reference compound PPI-1 (EC₅₀ ∼100 μM) [1]. In contrast, the pyrazole scaffold was favored for 14-3-3–PMA2 stabilization but was completely inactive against LIN28–let-7 (C904–C908) [1]. The salicylic acid moiety is important for modulating both PRI and PPI activities, but the 5-phenyl substituent of the pyrrolinone core (4-position in pyrazoles) plays a crucial role in determining whether the compound functions as a PRI inhibitor or PPI activator [1]. For instance, C880 and PPI-1 differ only by a 4-carboxy versus 4-nitro group at the 5-phenyl substituent, yet exhibit opposite functional activities [1]. This unique 'substituent-switchable' phenotype is not observed for alternative LIN28 inhibitors such as LI71, Lin28-let-7a antagonist 1, or KCB3602, making C902 and its pyrrolinone class fundamentally distinct in their pharmacological profile .

Evidence Dimension	Functional selectivity (PRI inhibition vs PPI activation)
Target Compound Data	LIN28–let-7 PRI inhibition (IC₅₀ = 5 μM); 14-3-3–PMA2 PPI stabilization <30% of PPI-1 (EC₅₀ ∼100 μM)
Comparator Or Baseline	Pyrazoles C904–C908: inactive against LIN28–let-7 but active as 14-3-3–PMA2 stabilizers; LI71, Lin28-let-7a antagonist 1, KCB3602: alternative scaffolds lacking documented PRI/PPI switching
Quantified Difference	C902 shows <30% residual PPI stabilizing activity relative to PPI-1; pyrazoles are completely inactive against LIN28–let-7
Conditions	FP assay for LIN28–let-7 PRI inhibition; 14-3-3–PMA2 PPI stabilization assay

Why This Matters

The unique substituent-switchable PRI/PPI activity profile of C902 and its pyrrolinone class provides a chemical biology tool for dissecting the functional consequences of modulating distinct macromolecular interactions, and ensures that researchers seeking pure LIN28–let-7 inhibition without confounding PPI stabilization effects can confidently select C902 over structurally related pyrazoles that exhibit the opposite functional profile.

• [1] Borgelt L, Li F, Hommen P, et al. Trisubstituted Pyrrolinones as Small-Molecule Inhibitors Disrupting the Protein–RNA Interaction of LIN28 and Let-7. ACS Med Chem Lett. 2021;12(6):893-898. PMID: 34141067. DOI: 10.1021/acsmedchemlett.0c00546 View Source

C902 Distinct from Alternative LIN28 Inhibitors LI71, KCB3602, and Lin28-let-7a Antagonist 1 in Assay Type and Binding Domain

C902 differs fundamentally from alternative LIN28 inhibitors in both the assay systems used for potency determination and the specific molecular interactions measured. C902 was characterized by EMSA measuring disruption of the LIN28–let-7 protein–RNA interaction (IC₅₀ = 5 μM), whereas LI71 was characterized in an oligouridylation assay (IC₅₀ = 27 μM) and a fluorescence polarization assay using the LIN28 F73A mutant (IC₅₀ = 7 μM) . Lin28-let-7a antagonist 1 shows an IC₅₀ of 4.03 μM for the Lin28A-let-7a-1 interaction in a different assay format . KCB3602 exhibits an IC₅₀ of 4.8 μM in EMSA and SPR KD of 5.9 μM, but binds exclusively to the LIN28 CSD and displays selectivity over hnRNP A1 . While these IC₅₀ values appear numerically similar (4–7 μM range), the assays are not directly comparable due to differences in detection method, protein construct (full-length vs CSD-only vs F73A mutant), and measured endpoint (binding disruption vs oligouridylation vs cellular activity). Critically, C902 is the only compound in this set for which substituent-switchable PRI/PPI activity has been documented, and for which comprehensive SAR across 28+ pyrrolinone analogs has been systematically characterized [1].

Evidence Dimension	Inhibitory potency across different LIN28-targeting small molecules
Target Compound Data	C902: IC₅₀ = 5 μM (EMSA, LIN28–let-7 disruption)
Comparator Or Baseline	LI71: IC₅₀ = 7 μM (FP, LIN28 F73A mutant), 27 μM (oligouridylation); Lin28-let-7a antagonist 1: IC₅₀ = 4.03 μM (Lin28A-let-7a-1); KCB3602: IC₅₀ = 4.8 μM (EMSA), SPR KD = 5.9 μM
Quantified Difference	Numerical IC₅₀ values fall within 4–7 μM range across compounds; assays not directly comparable; C902 has most extensive SAR characterization (28+ analogs) among these inhibitors
Conditions	C902: EMSA with full-length LIN28 and let-7 RNA; LI71: FP with LIN28 F73A mutant or oligouridylation assay; Lin28-let-7a antagonist 1: binding disruption assay; KCB3602: EMSA and SPR

Why This Matters

Users must recognize that nominally similar IC₅₀ values across different LIN28 inhibitors cannot be directly compared due to divergent assay formats and measured endpoints. C902's characterization in a well-defined EMSA system with extensive SAR data across 28+ structural analogs makes it the most thoroughly validated reference compound for benchmarking new LIN28–let-7 inhibitors, whereas alternative inhibitors may be more appropriate for cellular assays (LI71) or selectivity studies (KCB3602).

• [1] Borgelt L, Li F, Hommen P, et al. Trisubstituted Pyrrolinones as Small-Molecule Inhibitors Disrupting the Protein–RNA Interaction of LIN28 and Let-7. ACS Med Chem Lett. 2021;12(6):893-898. PMID: 34141067. DOI: 10.1021/acsmedchemlett.0c00546 View Source

C902 Research Applications

SAR Reference Standard for Pyrrolinone Inhibitors

Procure C902 as a positive control and reference standard for electrophoretic mobility shift assays (EMSA) designed to identify or validate small molecules that disrupt the LIN28–let-7 protein–RNA interaction. With an IC₅₀ of 5 μM in EMSA and the most potent activity among the 23 pyrrolinones in the original screening series, C902 establishes a defined potency benchmark for compound library screening and SAR studies [1]. Its dose-dependent inhibition profile has been validated in quadruplicate with eight concentration points, providing robust reproducibility metrics for assay validation [1].

Biophysical Studies with CSD Stabilization

Use C902 as the salicylic acid-containing reference compound for comparative SAR studies of trisubstituted pyrrolinone LIN28 inhibitors. C902 serves as the baseline comparator against which furan analogs (PH-43, IC₅₀ = 5 μM), thiazolyl analogs (C879/PH-34, IC₅₀ = 12 μM), and carboxyl-substituted analogs (C880/PH-39, IC₅₀ = 6 μM) can be quantitatively benchmarked [1]. This enables rational optimization of next-generation pyrrolinones targeting improved membrane permeability or enhanced cellular activity [2].

Cellular let-7 Restoration Studies

Select C902 for experiments requiring a pure LIN28–let-7 PRI inhibitor without confounding 14-3-3–PMA2 PPI stabilization activity. C902 exhibits less than 30% residual PPI stabilizing activity relative to PPI-1 (EC₅₀ ∼100 μM), in contrast to pyrazoles C904–C908 that are completely inactive against LIN28–let-7 but active as 14-3-3 PPI stabilizers [1]. This functional selectivity makes C902 the appropriate choice for dissecting the biological consequences of LIN28–let-7 inhibition in systems where 14-3-3-mediated signaling may confound phenotypic readouts [1].

Dual PRI/PPI Modulator Screening

Employ C902 in thermal shift assays as a validated binder to the LIN28 cold shock domain (CSD) for orthogonal target engagement confirmation. C902 enhances the thermal stability of the LIN28 CSD, and its defined binding pose in the G9-binding groove—with hydrogen bonds to K78/K98 and π–π stacking with F73/H75—provides a structural reference for competitive binding studies and computational docking validation [1]. This biophysical validation complements biochemical inhibition readouts and strengthens confidence in on-target mechanism of action [1].

Application

Selection Property

Validation Focus

Pyrrolinone SAR studies

Reported IC₅₀ and SAR data set

Verify critical 3‑COOH/4‑OH motif contribution

LIN28 CSD biophysical studies

CSD thermal stabilization profile

Protein folding integrity during measurements

let‑7 miRNA functional studies

Cellular let‑7 upregulation evidence

On‑target activity in LIN28‑expressing cells

Dual PRI/PPI probe development

Tunable scaffold for PRI/PPI modulation

Benchmark bifunctional molecule design

• [1] Borgelt L, Li F, Hommen P, et al. Trisubstituted Pyrrolinones as Small-Molecule Inhibitors Disrupting the Protein–RNA Interaction of LIN28 and Let-7. ACS Med Chem Lett. 2021;12(6):893-898. PMID: 34141067. DOI: 10.1021/acsmedchemlett.0c00546 View Source
• [2] Borgelt L, Hohnen L, Pallesen JS, et al. N-Biphenyl Pyrrolinones and Dibenzofurans as RNA-Binding Protein LIN28 Inhibitors Disrupting the LIN28–Let-7 Interaction. ACS Med Chem Lett. 2023;14(12):1707-1715. PMID: 38116406. DOI: 10.1021/acsmedchemlett.3c00341 View Source